![molecular formula C12H17N3O2 B5881294 N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide](/img/structure/B5881294.png)
N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide
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Overview
Description
N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide, also known as FMPH, is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications. FMPH is a hydrazide derivative that has been synthesized through various methods.
Mechanism of Action
The exact mechanism of action of N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide is not fully understood. However, it has been reported to modulate various neurotransmitters, including gamma-aminobutyric acid (GABA), glutamate, and serotonin. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that degrades acetylcholine, which is involved in learning and memory.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to increase the levels of GABA and serotonin in the brain, which are neurotransmitters involved in mood regulation. This compound has also been reported to reduce oxidative stress and inflammation, which are involved in the progression of various diseases.
Advantages and Limitations for Lab Experiments
N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide has several advantages and limitations for lab experiments. It has been reported to exhibit high potency and efficacy in animal models. This compound is also relatively easy to synthesize and has good stability. However, this compound has a short half-life, which may limit its therapeutic potential. Additionally, this compound has not been extensively studied in human clinical trials, which may limit its translation to clinical applications.
Future Directions
Several future directions for N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide research are possible. One potential direction is to investigate the potential therapeutic applications of this compound in human clinical trials. Another direction is to explore the mechanism of action of this compound in more detail, which may provide insights into its therapeutic potential. Additionally, the development of this compound analogs may lead to the discovery of more potent and selective compounds with improved therapeutic potential.
Synthesis Methods
N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide has been synthesized through various methods, including the reaction between 3-furylaldehyde and 1-methyl-2-piperidone in the presence of hydrazine hydrate. Another method involves the reaction of 3-furylcarboxaldehyde and 1-methyl-2-piperidone with hydrazine hydrate. These methods have been reported to yield this compound with high purity and yield.
Scientific Research Applications
N'-(3-furylmethylene)-1-methyl-2-piperidinecarbohydrazide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticonvulsant, antidepressant, anxiolytic, and analgesic activities in animal models. This compound has also been shown to have neuroprotective effects against oxidative stress and neuroinflammation. Additionally, this compound has been reported to exhibit anti-tumor and anti-inflammatory activities.
properties
IUPAC Name |
N-[(E)-furan-3-ylmethylideneamino]-1-methylpiperidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2/c1-15-6-3-2-4-11(15)12(16)14-13-8-10-5-7-17-9-10/h5,7-9,11H,2-4,6H2,1H3,(H,14,16)/b13-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOSOYIAXGSJGDA-MDWZMJQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCCC1C(=O)NN=CC2=COC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCCCC1C(=O)N/N=C/C2=COC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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